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Compound of Interest

Compound Name: C13-112-tetra-tail

Cat. No.: B10855608

For Immediate Reference: Researchers, scientists, and drug development professionals
handling C13-112-tetra-tail must adhere to stringent safety protocols. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the safe handling of this ionizable cationic lipid.

C13-112-tetra-tail is an ionizable cationic lipid intended for research use only and should be
considered hazardous until comprehensive toxicological data is available. Direct contact with
skin, eyes, and mucous membranes must be strictly avoided. Inhalation and ingestion are also
potential routes of exposure that require preventative measures. The information provided
herein is based on general best practices for handling potentially hazardous research
chemicals and should be supplemented by a thorough review of the complete Safety Data
Sheet (SDS) provided by the manufacturer.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper selection and use of Personal Protective Equipment (PPE) are paramount to minimizing
exposure risk. The following table summarizes the recommended PPE for handling C13-112-
tetra-tail. Engineering controls, such as fume hoods, should always be the primary means of
exposure control.
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PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield are

mandatory to protect against splashes.

Hand Protection

Nitrile or other chemically resistant gloves
should be worn at all times. Gloves should be
inspected for integrity before use and changed
frequently, especially after direct contact with

the material.

Body Protection

A laboratory coat or gown is required. For
procedures with a higher risk of splashes or
aerosol generation, a chemically resistant apron

or coveralls should be considered.

Respiratory Protection

If handling the solid form outside of a certified
chemical fume hood, or if aerosolization is
possible, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and

particulates is necessary.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling C13-112-tetra-tail is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps from preparation to

immediate post-handling procedures.
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Figure 1. Step-by-step workflow for the safe handling of C13-112-tetra-tail.
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Experimental Protocol: Preparation of a Stock Solution

o Preparation: Don all required PPE as outlined in the table above. Ensure a certified chemical
fume hood is operational.

o Weighing: Carefully weigh the desired amount of solid C13-112-tetra-tail within the fume
hood. Use appropriate weighing paper or a container that can be easily decontaminated.

o Solubilization: Add the appropriate solvent (e.g., ethanol) to the weighed solid. Gently swirl or
vortex to ensure complete dissolution.

o Storage: Store the stock solution in a tightly sealed, clearly labeled container at the
recommended temperature, protected from light.

Disposal Plan

Proper disposal of C13-112-tetra-tail and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

Unused Solid and Solutions regulations. Do not pour down the drain. Collect
in a designated, labeled, and sealed waste

container.

_ _ , Collect in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) ) ) ) ) )
container lined with a chemically resistant bag.

Contaminated PPE (e.g., gloves, disposable lab  Remove and place in a designated hazardous

coats) waste container immediately after handling.

The following logical diagram illustrates the decision-making process for the proper disposal of
materials contaminated with C13-112-tetra-tail.
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Figure 2. Decision-making process for the disposal of C13-112-tetra-tail contaminated
materials.

By adhering to these guidelines, researchers can mitigate the risks associated with handling
C13-112-tetra-tail and maintain a safe and compliant laboratory environment. Always prioritize
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safety and consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.

 To cite this document: BenchChem. [Essential Safety and Handling of C13-112-tetra-tail: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855608#personal-protective-equipment-for-
handling-c13-112-tetra-tail]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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